Cas no 5122-81-6 ( )

• Product Name: &nbsp
• CAS No: 5122-81-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 935001
• PubChem ID: 352999
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(1-adamantyl)-2-oxoacetaldehyde
• (1-adamantyl)glyoxal
• 1-Adamantylglyoxal
• 1-Adamantyl-glyoxal
• 2-(1-adamantyl)-2-oxo-acetaldehyde
• 3-Adamantylglyoxal
• AC1L71GC
• CTK1H2569
• NSC529587
• 5122-81-6
• DTXSID40326519
• NSC-529587
• AKOS020740944
• SCHEMBL7127597
•  

• Inchi： 1S/C12H16O2/c13-7-11(14)12-4-8-1-9(5-12)3-10(2-8)6-12/h7-10H,1-6H2
• InChI Key： APTBASQRTNCQNG-UHFFFAOYSA-N
• SMILES： O=C(C=O)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 273.2°C at 760 mmHg
• Flash Point: 106.1°C
• Refractive Index: 1.545
• PSA: 34.14
• LogP: 1.97080